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An In-depth Technical Guide to Kresoxim-methyl (CAS: 143390-89-0)

Introduction
Kresoxim-methyl, with the CAS number 143390-89-0, is a broad-spectrum fungicide

belonging to the strobilurin class of chemicals.[1][2][3] Structurally related to strobilurin A, a

natural product of the wood-decaying fungus Strobilurus tenacellus, it is employed in

agriculture to control a wide range of fungal diseases on crops such as apples, pears, grapes,

cereals, and sugar beet.[1][4][5][6] Formulations of Kresoxim-methyl are available as water

dispersible granules (WG), suspension concentrates (SC), and suspo-emulsions (SE).[3] This

technical guide provides a comprehensive overview of its physicochemical properties,

mechanism of action, metabolic pathways, toxicology, and analytical methodologies for

researchers, scientists, and professionals in drug development.

Physicochemical Properties
Kresoxim-methyl is a white, crystalline solid with a mildly aromatic odor.[3][6] Its stability and

solubility are key factors in its environmental fate and application. It is stable in neutral to acidic

conditions but hydrolyzes in alkaline environments.[5]

Table 1: Physicochemical Properties of Kresoxim-methyl
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Property Value Source

IUPAC Name

methyl (2E)-2-methoxyimino-2-

[2-[(2-

methylphenoxy)methyl]phenyl]

acetate

[7]

Molecular Formula C₁₈H₁₉NO₄ [1][7]

Molecular Weight 313.35 g/mol [1][7][8]

Melting Point 97.2-102.5 °C [3][6][7]

Vapor Pressure 2.3 x 10⁻⁶ Pa at 20 °C [7]

Density 1.258 g/cm³ [7]

LogP (Kow) 3.40 [6][7]

Water Solubility 2 mg/L at 20 °C [7]

Solubility in Organic Solvents (

g/100 mL)

n-heptane: 0.17; toluene: 11.1;

dichloromethane: 93.9;

methanol: 1.49; acetone: 21.7;

ethyl acetate: 12.3

[7]

Dissociation Constant (pKa) pKa >2 and <12 [6]

Mechanism of Action
Kresoxim-methyl functions as a mitochondrial respiration inhibitor.[1][9] It specifically targets

the cytochrome bc1 complex (also known as Complex III) in the fungal mitochondrial electron

transport chain.[1][2][4] By binding to the Quinone outside (Qo) site of cytochrome b, it blocks

electron transfer between cytochrome b and cytochrome c1.[1][9] This inhibition disrupts the

production of adenosine triphosphate (ATP), the primary energy currency of the cell, ultimately

leading to the cessation of fungal growth and spore germination.[1][9] Its activity is primarily

protective, curative, eradicative, and provides long-lasting residual disease control.[1][7]
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Mechanism of action of Kresoxim-methyl in the mitochondrial electron transport chain.

Metabolism and Degradation
Animal Metabolism
Studies in rats, goats, and hens show that Kresoxim-methyl is rapidly metabolized and

excreted.[2][10] Following oral administration in rats, the compound is absorbed, widely

distributed, and completely metabolized.[2] The primary routes of excretion are via bile into the

feces and in the urine.[2]

The biotransformation of Kresoxim-methyl involves several key reactions:

Ester Hydrolysis: The most significant initial step is the cleavage of the methyl ester group to

form the corresponding carboxylic acid, metabolite 490M1 (BF 490-1).[6][10]

Ether Bond Cleavage: Cleavage of the oxime ether and benzyl ether bonds occurs.[6][10]

Hydroxylation: Hydroxylation of the phenoxy ring.[6]

Oxidation: Oxidation of the aryl-methyl group to a benzyl alcohol and subsequently to a

carboxylic acid.[6]

Conjugation: Formation of various conjugates.[10]
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Simplified metabolic pathway of Kresoxim-methyl in animals.

Environmental Fate
Kresoxim-methyl degrades relatively quickly in the environment. In soil, it has a short half-life

(DT50) of less than 5 days under aerobic conditions. The major degradation route is hydrolysis

to its acid metabolite (BF 490-1). This acid metabolite is more mobile but also degrades, with

reported DT50 values ranging from approximately 8 to 35 days in field studies.

In aquatic systems, Kresoxim-methyl rapidly hydrolyzes, especially under alkaline conditions,

and is also subject to photodegradation.[5] The photolytic half-life in water has been reported to

be around 10.3 hours under simulated sunlight.[11] Due to its rapid degradation, significant

accumulation in soil or bioaccumulation in aquatic organisms is not expected.

Table 2: Environmental Degradation Half-Lives (DT50)
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Medium Condition DT50 Value Source

Soil Aerobic < 3-5 days [12]

Soil (Acid Metabolite) Field Study ~8 - 35 days

Water Hydrolysis pH 5 (25 °C) 875 days [5][10]

Water Hydrolysis pH 7 (25 °C) 34 days [5][10]

Water Hydrolysis pH 9 (25 °C) 0.29 days [5][10]

Water Photolysis Simulated Sunlight ~10.3 hours [11]

Toxicological Profile
Kresoxim-methyl exhibits low acute toxicity via oral, dermal, and inhalation routes. It is not

classified as a skin or eye irritant, nor a skin sensitizer.

Table 3: Acute and Chronic Toxicity Data
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Study Type Species Route Value Source

Acute Oral LD50 Rat Oral > 5000 mg/kg bw

Acute Dermal

LD50
Rat Dermal > 2000 mg/kg bw

Acute Inhalation

LC50
Rat Inhalation > 5.6 mg/L

Carcinogenicity

(24-month)
Rat (Wistar) Diet

NOAEL: 9 mg/kg

bw/day (males)
[4]

Developmental

Toxicity
Rat (Wistar) Gavage

NOAEL

(maternal): 1000

mg/kg bw/day

[4]

Developmental

Toxicity
Rat (Wistar) Gavage

NOAEL (fetal):

400 mg/kg

bw/day

[4]

Reproductive

Toxicity
Rat Diet

NOAEL: 100

mg/kg bw/day
[4]

Acceptable Daily

Intake (ADI)
Human - 0.4 mg/kg bw [13]

In long-term studies with rats, high doses led to an increased incidence of liver cancer,

however, it is not considered a genotoxic carcinogen. The U.S. EPA has classified it as a

possible human carcinogen.[14]

Ecotoxicology
Kresoxim-methyl is highly toxic to fish and aquatic invertebrates like daphnids under acute

exposure conditions. However, its acid metabolite is practically non-toxic to fish. The compound

is practically non-toxic to birds and does not show significant adverse effects on earthworms or

soil microflora at typical application rates.

Table 4: Ecotoxicity Data
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Organism Test Type Endpoint Value (mg/L) Source

Rainbow Trout

(Oncorhynchus

mykiss)

96-hr Acute LC50

0.05 - 0.186

(Geometric

Mean)

[13]

Zebrafish (Danio

rerio)

96-hr Acute

(Larvae)
LC50 0.224 mg/L [12][15]

Carp (Cyprinus

carpio)
96-hr Acute LC50

0.414 - 1.48

(Geometric

Mean)

[13]

Daphnia magna 48-hr Acute
EC50

(Immobilisation)

0.09 - 1.51

(Geometric

Mean)

[13]

Daphnia magna 21-day Chronic
NOEC

(Reproduction)

0.031 - 0.032

(Geometric

Mean)

[13]

Analytical Methods and Experimental Protocols
The determination of Kresoxim-methyl residues in various matrices like soil, water, and crops

is crucial for regulatory monitoring and research. Common analytical techniques include Gas

Chromatography (GC) and High-Performance Liquid Chromatography (HPLC).

Sample Preparation and Extraction Protocol (General)
A widely used protocol for residue analysis involves solvent extraction followed by a cleanup

step to remove interfering matrix components. The QuEChERS (Quick, Easy, Cheap, Effective,

Rugged, and Safe) method is often adapted for this purpose.

Homogenization: A representative sample (e.g., 5-10 g of crop or soil) is homogenized.[16]

Extraction: The sample is placed in a centrifuge tube with an appropriate volume of

acetonitrile (e.g., 10-20 mL).[17]
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Salting-Out: Extraction is induced by adding salts, typically anhydrous magnesium sulfate

(MgSO₄) and sodium chloride (NaCl), followed by vigorous shaking.[17]

Centrifugation: The mixture is centrifuged to separate the organic layer from the aqueous

and solid phases.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile

supernatant is transferred to a tube containing a d-SPE sorbent (e.g., primary secondary

amine (PSA) to remove organic acids and C18 to remove lipids) and MgSO₄. The tube is

vortexed and centrifuged.

Final Extract: The final supernatant is collected, potentially evaporated and reconstituted in a

suitable solvent for analysis.

Instrumental Analysis
Gas Chromatography (GC): Kresoxim-methyl can be analyzed by GC coupled with

sensitive detectors like an Electron Capture Detector (ECD) or a Nitrogen-Phosphorus

Detector (NPD).[18][19] Confirmation is often performed using GC-Mass Spectrometry (GC-

MS).[20]

High-Performance Liquid Chromatography (HPLC): HPLC coupled with a UV detector or, for

higher sensitivity and selectivity, a tandem mass spectrometer (HPLC-MS/MS) is a common

method.[16][17][21] HPLC-MS/MS is particularly effective for complex matrices.[16][17]
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Generalized experimental workflow for Kresoxim-methyl residue analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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